2-{[5-(4-Tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-YL]sulfanyl}-N'-[(E)-2-pyridinylmethylidene]acetohydrazide

Specification

• CAS No.: 303107-28-0
• Molecular Formula: C26H26N6OS
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 2-[[5-(4-tert-butylphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-pyridin-2-ylmethylideneamino]acetamide
• Standard InChI: InChI=1S/C26H26N6OS/c1-26(2,3)20-14-12-19(13-15-20)24-30-31-25(32(24)22-10-5-4-6-11-22)34-18-23(33)29-28-17-21-9-7-8-16-27-21/h4-17H,18H2,1-3H3,(H,29,33)/b28-17+
• Standard InChI Key: JBUMNIUDMFTUII-OGLMXYFKSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N/N=C/C4=CC=CC=N4
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN=CC4=CC=CC=N4

Introduction

The compound 2-{[5-(4-Tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-YL]sulfanyl}-N'-[(E)-2-pyridinylmethylidene]acetohydrazide is a complex organic molecule featuring a hydrazide functional group, which is significant in various biological activities, including enzyme inhibition and anticancer properties. This compound belongs to the class of hydrazides, derivatives of hydrazine characterized by the presence of a carbonyl group adjacent to a hydrazine moiety. It also contains triazole and biphenyl structures, important in pharmacological research due to their diverse biological activities.

Synthesis

The synthesis of such compounds typically involves several key steps, often including the condensation of specific precursors that contain triazole and hydrazone functionalities. The reaction conditions, such as temperature and pH, are critical for optimizing yield and selectivity. A controlled environment helps minimize side reactions that could lead to impurities.

Characterization Techniques

Relevant analyses such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are used for the characterization of similar compounds. These techniques help confirm the structure and purity of the synthesized compound.

Potential Applications

Given its structural features, this compound may have potential applications in medicinal chemistry and material science. The presence of sulfur and the hydrazide group suggests possible uses in coordination chemistry and catalysis, as well as in the development of new drugs with anticancer or other therapeutic properties.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N'-[(E)-biphenyl-4-ylmethylidene]-2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide	C_{25}H_{26}N_{4}S	434.56	Anticancer, enzyme inhibition
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Not specified	Anti-inflammatory, potential 5-LOX inhibitor
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Not specified	Antimitotic activity